Cas no 22445-75-6 ((3-methylphenyl)(4-methyl-1-piperidinyl)methanone)

• Product Name: (3-methylphenyl)(4-methyl-1-piperidinyl)methanone
• CAS No: 22445-75-6
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 1409866
• PubChem ID: 767699
• Update Time: 2025-04-20

(3-methylphenyl)(4-methyl-1-piperidinyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Methylphenyl)(4-methyl-1-piperidinyl)methanone
• CTK3G6741
• N-(m-Toluyl)-2-methylpiperidin
• N-(m-Tolyl)-4-methylpiperidin
• ACMC-20lsz8
• 4-Morpholinecarbothioamide, N-(4-morpholinylphenylmethylene)-
• N-(Morpholino-thiocarbonyl)-N'-(3-oxa-pent-1,5-ylen)benzamidin
• SCHEMBL8054515
• STK026782
• (3-methylphenyl)-(4-methylpiperidin-1-yl)methanone
• CBMicro_018842
• BIM-0018696.P001
• 4-methyl-1-(3-methylbenzoyl)piperidine
• HMS1671E22
• AB00081997-01
• (4-Methylpiperidin-1-yl)(m-tolyl)methanone
• AKOS000671611
• 22445-75-6
• (3-methylphenyl)(4-methylpiperidin-1-yl)methanone
• starbld0001080
• CCG-6931
• (3-methylphenyl)(4-methyl-1-piperidinyl)methanone

• Inchi： 1S/C14H19NO/c1-11-6-8-15(9-7-11)14(16)13-5-3-4-12(2)10-13/h3-5,10-11H,6-9H2,1-2H3
• InChI Key： HIWIWBZYRVUYPQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)N1CCC(C)CC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3Ų